2-cyclopropyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole

• IUPAC Name: 2-cyclopropyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole
• InChI: InChI=1S/C12H12N2O2/c1-2-7(1)12-13-8-5-10-11(6-9(8)14-12)16-4-3-15-10/h5-7H,1-4H2,(H,13,14)
• InChI Key: CZSGISLVEVTYHM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=CC4=C(C=C3N2)OCCO4
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol

Description

2-cyclopropyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole, also known as CPD-B, is a compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-cyclopropyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. It has also been shown to activate certain signaling pathways that are involved in cell death.
Biochemical and Physiological Effects
2-cyclopropyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit angiogenesis, the formation of new blood vessels that are necessary for tumor growth. 2-cyclopropyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole has also been shown to have anti-inflammatory properties, reducing inflammation in certain animal models.

Advantages and Limitations for Lab Experiments

One advantage of 2-cyclopropyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole is that it is relatively easy to synthesize and purify, making it a useful compound for laboratory experiments. However, one limitation is that it has not been extensively studied in humans, so its safety and efficacy in humans is not well understood.

Future Directions

There are several future directions for research on 2-cyclopropyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole. One area of research could focus on optimizing the synthesis method to improve yield and purity. Another area of research could focus on further elucidating the mechanism of action of 2-cyclopropyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole, particularly in cancer cells. Additionally, more studies could be conducted to determine the safety and efficacy of 2-cyclopropyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole in humans, which could lead to its potential use as a therapeutic agent in the future.

Synthesis Methods

2-cyclopropyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole can be synthesized using a multistep process that involves the reaction of 2,3-dichloroaniline with ethylene glycol to form a dioxane intermediate. This intermediate is then reacted with cyclopropylamine to form the final product, 2-cyclopropyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole. The synthesis method has been optimized to yield high purity and high yield of 2-cyclopropyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole.

Scientific Research Applications

2-cyclopropyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anticancer properties, inhibiting the growth and proliferation of cancer cells in vitro and in vivo. 2-cyclopropyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole has also been studied for its potential applications in neurodegenerative diseases, such as Alzheimer's disease, as it has been shown to have neuroprotective effects.